Cas no 392294-26-7 (N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide)

• Product Name: N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide
• CAS No: 392294-26-7
• MF: C₂₃H₂₈N₄O₂S₂
• MW: 456.624022483826
• CID: 6569199
• Update Time: 2025-07-15

N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[5-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C23H28N4O2S2/c1-13-4-3-5-18(14(13)2)24-19(28)12-30-22-27-26-21(31-22)25-20(29)23-9-15-6-16(10-23)8-17(7-15)11-23/h3-5,15-17H,6-12H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key： NTUIDISANLIEND-UHFFFAOYSA-N
• SMILES： C12(C(NC3=NN=C(SCC(NC4=CC=CC(C)=C4C)=O)S3)=O)CC3CC(CC(C3)C1)C2

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 8.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide

Comprehensive Analysis of N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide (CAS No. 392294-26-7)

The compound N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide (CAS No. 392294-26-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, combining an adamantane moiety with a thiadiazole ring, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

One of the most frequently searched questions about this compound revolves around its synthesis and stability. The synthesis of N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide involves multi-step organic reactions, including the formation of the thiadiazole ring and subsequent coupling with the adamantane derivative. Stability studies indicate that the compound remains intact under standard laboratory conditions, making it suitable for further research and development.

In the context of current trends, the demand for novel heterocyclic compounds like N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide is rising due to their potential in addressing drug resistance and targeted therapy. The thiadiazole ring, in particular, is known for its antimicrobial and anticancer properties, which aligns with the growing focus on precision medicine. This compound’s ability to modulate specific biological pathways makes it a subject of intense study in pharmacology and medicinal chemistry.

Another area of interest is the compound’s physicochemical properties. With a molecular weight of 455.6 g/mol, N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide exhibits moderate solubility in organic solvents, which is crucial for formulation development. Researchers are also exploring its crystallinity and thermal stability, as these factors influence its applicability in various industrial and pharmaceutical processes.

The adamantane group in this compound is another focal point, as it is known to enhance lipophilicity and membrane permeability. This feature is particularly valuable in the design of central nervous system (CNS) drugs, where crossing the blood-brain barrier is essential. Recent studies have highlighted the potential of N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide in neurodegenerative disease research, a hot topic in modern biomedical science.

From a structural-activity relationship (SAR) perspective, the compound’s sulfanyl linker and carbamoyl groups play a critical role in its bioactivity. Computational modeling and molecular docking studies suggest that these functional groups facilitate interactions with enzymes and receptors, making it a versatile tool for drug discovery. This aligns with the increasing use of in silico methods to accelerate research and reduce costs.

In summary, N-5-({(2,3-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide (CAS No. 392294-26-7) represents a fascinating intersection of organic chemistry and biomedical innovation. Its unique structure and potential applications make it a valuable subject for ongoing research, particularly in the fields of drug development and material science. As the scientific community continues to explore its properties, this compound is likely to remain a key player in advancing therapeutic solutions and scientific knowledge.